Cas no 946594-17-8 ((1R,3R)-3-hydroxycyclopentane-1-carboxylic acid)

• Product Name: (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid
• CAS No: 946594-17-8
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD19231362
• CID: 840139
• PubChem ID: 56845841
• Update Time: 2025-11-02

(1R,3R)-3-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-Hydroxycyclopentanecarboxylic acid
• (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid
• (1R,3R)-3-Hydroxycyclopentanecarboxylic acid (ACI)
• (1R,3R)-3-Hydroxy-cyclopentanecarboxylic acid

• MDL： MFCD19231362
• Inchi： 1S/C6H10O3/c7-5-2-1-4(3-5)6(8)9/h4-5,7H,1-3H2,(H,8,9)/t4-,5-/m1/s1
• InChI Key： XWWQLKYMTLWXKN-RFZPGFLSSA-N
• SMILES： C([C@@H]1CC[C@@H](O)C1)(=O)O

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid

(1R,3R)-3-hydroxycyclopentane-1-carboxylic acid (CAS No. 946594-17-8): A Multifaceted Building Block in Modern Medicinal Chemistry

(1R,3R)-3-hydroxycyclopentane-1-carboxylic acid (CAS No. 946594-17-8) has emerged as a critical molecular scaffold in contemporary drug discovery pipelines due to its unique structural features and versatile reactivity profile. This chiral compound, characterized by a five-membered cyclopentane ring bearing a hydroxyl group at the C3 position and a carboxylic acid functional group at C1, exhibits remarkable synthetic utility in the development of bioactive molecules. Recent advances in asymmetric synthesis methodologies have significantly enhanced the efficiency of obtaining this compound in enantiomerically pure form, a prerequisite for its application in pharmaceutical contexts where stereochemistry directly influences biological activity.

The stereochemical configuration of (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid plays a pivotal role in its interaction with biological targets. The presence of a hydroxyl group at the C3 position introduces hydrogen-bonding capabilities, while the carboxylic acid moiety at C1 provides electrostatic complementarity to hydrogen-bonding sites in protein binding pockets. This dual functionality has been exploited in the design of inhibitors targeting serine hydrolases, a class of enzymes implicated in various disease pathways including neurodegenerative disorders and cancer progression. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited submicromolar inhibitory activity against acetylcholinesterase, a key target in Alzheimer's disease therapeutics.

Recent breakthroughs in computational modeling have provided unprecedented insights into the molecular recognition patterns of (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid derivatives. Molecular docking simulations conducted by the Structural Biology Group at ETH Zurich revealed that the cyclopentane ring adopts a conformationally flexible "puckered" geometry when bound to the active site of matrix metalloproteinase-9 (MMP-9). This conformational adaptability, combined with the hydroxyl group's ability to form multiple hydrogen bonds, contributes to the compound's high binding affinity and selectivity. These findings have guided the development of next-generation MMP inhibitors with improved pharmacokinetic profiles.

The synthetic accessibility of (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid has been significantly enhanced through the application of enantioselective catalysis. A 2024 report in ACS Catalysis described a novel approach employing a chiral thiourea-based organocatalyst that achieved >99% enantiomeric excess in the asymmetric epoxidation of a cyclopentene precursor. This methodology not only improves the sustainability of the synthesis but also reduces the environmental footprint associated with traditional resolution techniques. The resulting compound has been incorporated into the lead optimization phase of several drug discovery programs targeting inflammatory diseases.

Emerging research has also highlighted the potential of (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid as a pharmacophore in the development of selective estrogen receptor modulators (SERMs). A collaborative study between the University of Tokyo and Kyoto Pharmaceutical University demonstrated that structural modifications to the carboxylic acid group could fine-tune the compound's estrogenic activity across different tissue types. This tunability is crucial for the design of SERMs with optimized therapeutic indices, particularly in the context of breast cancer treatment where tissue-specific activity is paramount.

Recent advances in green chemistry have further expanded the synthetic applications of (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid. A 2025 paper in Green Chemistry reported the development of a solvent-free catalytic system using a supported metal nanoparticle catalyst for the hydrogenation of the cyclopentene ring. This method achieved >95% yield with complete stereoselectivity, while eliminating the need for volatile organic solvents. The resulting compound has been integrated into the synthesis of a novel class of COX-2 selective anti-inflammatory agents with reduced gastrointestinal toxicity compared to traditional NSAIDs.

The biocompatibility and metabolic stability of (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid derivatives have been extensively investigated in preclinical studies. A 2024 toxicology assessment published in Drug Metabolism and Disposition revealed that these compounds exhibited low hepatic clearance rates and minimal induction of cytochrome P450 enzymes. These properties are particularly advantageous for the development of prodrug strategies, where the compound can serve as a masked precursor to more hydrophobic therapeutic agents. The hydroxyl group's ability to participate in esterification reactions has been leveraged in the design of orally available drug candidates with improved bioavailability.

Looking ahead, the computational design of (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid derivatives is expected to play an increasingly important role in drug discovery. Machine learning algorithms trained on large datasets of compound-target interactions have identified specific substituents on the cyclopentane ring that enhance binding to G-protein coupled receptors (GPCRs). These insights are being used to develop biased agonists with tailored signaling profiles, offering new therapeutic opportunities in areas such as pain management and cardiovascular disease.

As the pharmaceutical industry continues to prioritize precision medicine approaches, the structural versatility of (1R,3R)-3-hydroxycyclopentane-1-carboxylic acid will remain a valuable asset. Its ability to participate in diverse chemical transformations, coupled with its favorable pharmacokinetic properties, positions it as a cornerstone in the next generation of targeted therapies. Ongoing research into its interactions with non-traditional biological targets, such as epigenetic modifiers and mitochondrial enzymes, promises to further expand its therapeutic potential across multiple disease indications.